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Compound of Interest

Compound Name: Ald-Ph-PEG2-NHBoc

CAS No.: 1807503-90-7

Cat. No.: B605292

Get Quote

Ald-Ph-PEG2-NHBoc (CAS No: 1807503-90-7) is a heterobifunctional linker of significant

interest in the fields of bioconjugation and targeted protein degradation.[1][2] As a critical

component in the synthesis of molecules like Antibody-Drug Conjugates (ADCs) and

Proteolysis Targeting Chimeras (PROTACs), its physicochemical properties directly impact the

synthesis, formulation, and ultimate efficacy of the final therapeutic agent.[1][2]

This molecule incorporates three key chemical features:

A benzaldehyde group (Ald-Ph), which serves as a reactive handle for conjugation, typically

with aminooxy or hydrazide moieties.[3][4]

A short diethylene glycol spacer (PEG2), which enhances hydrophilicity, improves solubility,

and provides spatial separation between conjugated moieties.[5][6]

A Boc-protected primary amine (NHBoc), which allows for sequential conjugation strategies.

The tert-butyloxycarbonyl (Boc) group is a common acid-labile protecting group, which can

be selectively removed to reveal a primary amine for subsequent reactions.[6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b605292#bc-rfq
https://www.benchchem.com/product/b605292/docs?utm_src=pdf-body#introduction-understanding-the-role-of-ald-ph-peg2-nhboc-in-modern-drug-development
https://file.medchemexpress.com/batch_PDF/HY-140636/Ald-Ph-PEG2-NH-Boc-DataSheet-MedChemExpress.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB93062303.htm
https://file.medchemexpress.com/batch_PDF/HY-140636/Ald-Ph-PEG2-NH-Boc-DataSheet-MedChemExpress.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB93062303.htm
https://broadpharm.com/product/bp-22382
https://broadpharm.com/product-categories/peg-linkers/peg-aldehyde
https://creativepegworks.com/blog/what-is-peg-aldehyde
https://www.biochempeg.com/product/BOC-NH-PEG2-NH2.html
https://www.biochempeg.com/product/BOC-NH-PEG2-NH2.html
https://en.wikipedia.org/wiki/Tert-Butyloxycarbonyl_protecting_group
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605292?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A thorough understanding of the solubility and stability of this linker is not merely academic; it is

a prerequisite for reproducible research and the development of robust clinical candidates. This

guide provides a detailed examination of these properties, offering both theoretical grounding

and practical, field-tested protocols for its handling, storage, and analysis.
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Caption: Experimental workflow for the shake-flask solubility assay.

Part 2: Stability Profile and Degradation Pathways
The stability of Ald-Ph-PEG2-NHBoc is crucial for its storage, handling, and performance in

multi-step syntheses. Degradation can lead to loss of reactivity, formation of impurities, and

compromised final product quality. The primary points of instability are the aldehyde and the

Boc-protecting group.

Key Instability Points:
Aldehyde Group: Aldehydes are susceptible to oxidation, especially in the presence of air

(oxygen), light, and trace metal impurities, which converts the aldehyde to a non-reactive

carboxylic acid. [8]Aliphatic aldehydes can also be prone to polymerization (trimerization),

although the aromatic nature of the benzaldehyde in this linker provides some additional

stability. [9]2. Boc Protecting Group: The tert-butyloxycarbonyl group is famously labile under

acidic conditions. [7]Exposure to strong acids like trifluoroacetic acid (TFA) or hydrochloric

acid (HCl) will rapidly and irreversibly cleave the Boc group, exposing the primary amine. [7]

[10]Conversely, the Boc group is generally stable under basic and nucleophilic conditions.

[11][12]3. Amide and Ether Bonds: The amide and PEG ether linkages are generally stable

under typical synthetic and storage conditions. Hydrolysis of these bonds would require

harsh acidic or basic conditions and elevated temperatures, which are outside the scope of

normal handling. [13]
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Caption: Primary degradation pathways for Ald-Ph-PEG2-NHBoc.

Recommended Storage and Handling
To maintain the integrity of the compound, the following practices are strongly recommended:

Solid Storage: Store the solid compound at -20°C under an inert atmosphere (e.g., nitrogen

or argon) and protected from light. [3][14]* Solution Storage: Prepare stock solutions in a

high-quality anhydrous solvent like DMSO. For long-term storage, aliquot solutions into

separate vials to avoid repeated freeze-thaw cycles and store at -80°C under nitrogen. [1]For

short-term use, storage at -20°C for up to one month is acceptable. [1]* Handling: When

weighing or handling the solid, minimize its exposure to ambient air and humidity. During

reactions, ensure all solvents and reagents are free of acidic impurities unless Boc

deprotection is the intended step.

Experimental Protocol: Forced Degradation Study
Forced degradation, or stress testing, is a systematic way to identify the likely degradation

products and the stability-indicating power of an analytical method. [15][16][17] Objective: To

assess the stability of Ald-Ph-PEG2-NHBoc under various stress conditions and identify

potential degradation products.

Materials:

Ald-Ph-PEG2-NHBoc stock solution (e.g., 1 mg/mL in acetonitrile or DMSO)

0.1 M HCl (acidic stress)

0.1 M NaOH (basic stress)

3% Hydrogen Peroxide (H₂O₂) (oxidative stress)

High-purity water

Heating block or oven

Photostability chamber
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Stability-indicating HPLC-UV/MS system

Methodology:

Sample Preparation: For each condition, mix the stock solution with the stressor solution

(e.g., 1:1 v/v). Prepare an unstressed control sample by mixing the stock with the solvent

(e.g., water/acetonitrile).

Stress Conditions:

Acidic: Incubate with 0.1 M HCl at 60°C for 24 hours.

Basic: Incubate with 0.1 M NaOH at 60°C for 24 hours.

Oxidative: Incubate with 3% H₂O₂ at room temperature for 24 hours.

Thermal: Heat the stock solution at 80°C for 48 hours.

Photolytic: Expose the stock solution to light according to ICH Q1B guidelines (e.g., 1.2

million lux hours and 200 watt hours/m²). Keep a control sample in the dark.

Time Points: Take aliquots at various time points (e.g., 0, 4, 8, 24 hours).

Quenching & Analysis: Immediately before analysis, neutralize the acidic and basic samples.

Dilute all samples to an appropriate concentration for HPLC analysis.

Data Analysis:

Analyze all samples using a stability-indicating HPLC method (e.g., C18 column with a

water/acetonitrile gradient).

Calculate the percentage of the parent compound remaining at each time point relative to

the T=0 control.

Use an integrated mass spectrometer (LC-MS) to obtain the mass of any new peaks to

help identify degradation products.

Expected Outcomes Summary:
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Stress Condition Expected Degradation
Primary Degradation
Product

Acidic (0.1 M HCl) Significant
Cleavage of the Boc group to

yield the free amine.

Basic (0.1 M NaOH) Minimal to None

The Boc group and other

functionalities are generally

base-stable. [11]

Oxidative (H₂O₂) Moderate to Significant
Oxidation of the aldehyde to a

carboxylic acid.

Thermal (Heat) Minimal to Moderate
May accelerate oxidation if

oxygen is present.

Photolytic (Light) Moderate

May promote oxidation and

other radical-based

degradation.

Conclusion
Ald-Ph-PEG2-NHBoc is a versatile and powerful linker for advanced bioconjugation

applications. Its amphiphilic nature provides a workable solubility profile, with high solubility in

polar aprotic solvents like DMSO. The molecule's stability is robust under neutral and basic

conditions, but care must be taken to avoid exposure to strong acids, which will cleave the Boc

protecting group, and to oxidizing conditions, which will degrade the reactive aldehyde. By

adhering to the storage, handling, and analytical protocols outlined in this guide, researchers

can ensure the integrity of this critical reagent, leading to more reliable and reproducible

scientific outcomes in the development of next-generation therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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